Cas no 1105224-22-3 (2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}-N-(4-phenoxyphenyl)acetamide)

• Product Name: 2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}-N-(4-phenoxyphenyl)acetamide
• CAS No: 1105224-22-3
• MF: C₂₆H₁₉N₃O₃S
• MW: 453.512364625931
• CID: 5386067
• Update Time: 2025-06-15

2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}-N-(4-phenoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-oxo-7-phenylthieno[3,2-d]pyrimidin-3-yl)-N-(4-phenoxyphenyl)acetamide
• Thieno[3,2-d]pyrimidine-3(4H)-acetamide, 4-oxo-N-(4-phenoxyphenyl)-7-phenyl-
• 2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}-N-(4-phenoxyphenyl)acetamide

• Inchi： 1S/C26H19N3O3S/c30-23(28-19-11-13-21(14-12-19)32-20-9-5-2-6-10-20)15-29-17-27-24-22(16-33-25(24)26(29)31)18-7-3-1-4-8-18/h1-14,16-17H,15H2,(H,28,30)
• InChI Key： ICPRBXUYJUUBTF-UHFFFAOYSA-N
• SMILES： C1N(CC(NC2=CC=C(OC3=CC=CC=C3)C=C2)=O)C(=O)C2SC=C(C3=CC=CC=C3)C=2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}-N-(4-phenoxyphenyl)acetamide

Comprehensive Overview of 2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}-N-(4-phenoxyphenyl)acetamide (CAS No. 1105224-22-3)

The compound 2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}-N-(4-phenoxyphenyl)acetamide (CAS No. 1105224-22-3) is a thienopyrimidine derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a thieno[3,2-d]pyrimidine core and a phenoxyphenyl acetamide side chain, makes it a subject of interest for drug discovery and therapeutic applications. Researchers are increasingly exploring its role in modulating enzyme activity and protein interactions, particularly in the context of kinase inhibition and signal transduction pathways.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in precision medicine and targeted therapy. The compound’s CAS No. 1105224-22-3 has been cited in studies investigating its potential as a therapeutic agent for conditions such as inflammatory diseases and metabolic disorders. Its acetamide moiety enhances binding affinity to biological targets, while the thienopyrimidine scaffold contributes to its stability and bioavailability. These properties align with current trends in drug design, where researchers prioritize compounds with balanced lipophilicity and solubility.

The synthesis of 2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}-N-(4-phenoxyphenyl)acetamide involves multi-step organic reactions, including cyclization and amide coupling. Its CAS No. 1105224-22-3 is frequently referenced in patents and academic publications, highlighting its relevance in medicinal chemistry. Notably, the compound’s phenyl and phenoxy groups are critical for its interaction with hydrophobic pockets in target proteins, a feature often exploited in structure-activity relationship (SAR) studies.

From an SEO perspective, users often search for terms like "thienopyrimidine derivatives", "kinase inhibitors", and "small-molecule drug discovery". These keywords reflect the growing interest in targeted therapies and personalized medicine. The compound’s CAS No. 1105224-22-3 is also a common query among researchers seeking high-purity reference standards for analytical and pharmacological studies. By addressing these topics, this article aims to provide a comprehensive and up-to-date resource for scientists and industry professionals.

In conclusion, 2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}-N-(4-phenoxyphenyl)acetamide represents a promising candidate for further investigation in drug development. Its unique chemical structure and biological activity make it a valuable tool for advancing our understanding of molecular interactions and therapeutic mechanisms. As research continues, this compound may unlock new opportunities in treating complex diseases, aligning with the global shift toward innovative healthcare solutions.